Cas no 2229602-75-7 (4-amino-4-4-(difluoromethoxy)phenylcyclohexan-1-ol)

4-amino-4-4-(difluoromethoxy)phenylcyclohexan-1-ol structure
2229602-75-7 structure
Product Name:4-amino-4-4-(difluoromethoxy)phenylcyclohexan-1-ol
CAS No:2229602-75-7
MF:C13H17F2NO2
MW:257.276390790939
CID:6100437
PubChem ID:165964133
Update Time:2025-07-20

4-amino-4-4-(difluoromethoxy)phenylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-amino-4-4-(difluoromethoxy)phenylcyclohexan-1-ol
    • 4-amino-4-[4-(difluoromethoxy)phenyl]cyclohexan-1-ol
    • 2229602-75-7
    • EN300-1950004
    • Inchi: 1S/C13H17F2NO2/c14-12(15)18-11-3-1-9(2-4-11)13(16)7-5-10(17)6-8-13/h1-4,10,12,17H,5-8,16H2
    • InChI Key: PHNFFNUZCSGREM-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)C1(CCC(CC1)O)N)F

Computed Properties

  • Exact Mass: 257.12273511g/mol
  • Monoisotopic Mass: 257.12273511g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.5Ų

4-amino-4-4-(difluoromethoxy)phenylcyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1950004-0.05g
4-amino-4-[4-(difluoromethoxy)phenyl]cyclohexan-1-ol
2229602-75-7
0.05g
$948.0 2023-09-17
Enamine
EN300-1950004-0.1g
4-amino-4-[4-(difluoromethoxy)phenyl]cyclohexan-1-ol
2229602-75-7
0.1g
$993.0 2023-09-17
Enamine
EN300-1950004-0.25g
4-amino-4-[4-(difluoromethoxy)phenyl]cyclohexan-1-ol
2229602-75-7
0.25g
$1038.0 2023-09-17
Enamine
EN300-1950004-0.5g
4-amino-4-[4-(difluoromethoxy)phenyl]cyclohexan-1-ol
2229602-75-7
0.5g
$1084.0 2023-09-17
Enamine
EN300-1950004-1.0g
4-amino-4-[4-(difluoromethoxy)phenyl]cyclohexan-1-ol
2229602-75-7
1g
$1429.0 2023-05-23
Enamine
EN300-1950004-2.5g
4-amino-4-[4-(difluoromethoxy)phenyl]cyclohexan-1-ol
2229602-75-7
2.5g
$2211.0 2023-09-17
Enamine
EN300-1950004-5.0g
4-amino-4-[4-(difluoromethoxy)phenyl]cyclohexan-1-ol
2229602-75-7
5g
$4143.0 2023-05-23
Enamine
EN300-1950004-10.0g
4-amino-4-[4-(difluoromethoxy)phenyl]cyclohexan-1-ol
2229602-75-7
10g
$6144.0 2023-05-23
Enamine
EN300-1950004-1g
4-amino-4-[4-(difluoromethoxy)phenyl]cyclohexan-1-ol
2229602-75-7
1g
$1129.0 2023-09-17
Enamine
EN300-1950004-5g
4-amino-4-[4-(difluoromethoxy)phenyl]cyclohexan-1-ol
2229602-75-7
5g
$3273.0 2023-09-17

Additional information on 4-amino-4-4-(difluoromethoxy)phenylcyclohexan-1-ol

Comprehensive Overview of 4-amino-4-(4-(difluoromethoxy)phenyl)cyclohexan-1-ol (CAS No. 2229602-75-7)

4-amino-4-(4-(difluoromethoxy)phenyl)cyclohexan-1-ol (CAS No. 2229602-75-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound's difluoromethoxy and cyclohexanol moieties make it a promising candidate for drug discovery, particularly in targeting metabolic and neurological disorders. Researchers are increasingly exploring its role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and personalized therapeutics.

The molecular structure of 4-amino-4-(4-(difluoromethoxy)phenyl)cyclohexan-1-ol includes a cyclohexane ring substituted with an amino group and a hydroxyl group, which enhances its solubility and bioavailability. The difluoromethoxy group, a hallmark of modern medicinal chemistry, improves metabolic stability and resistance to oxidative degradation. This combination of functional groups positions the compound as a versatile intermediate in synthesizing novel bioactive molecules, addressing the growing demand for innovative treatments in areas such as inflammation and neurodegenerative diseases.

Recent studies highlight the compound's potential in addressing drug-resistant infections and chronic inflammatory conditions, topics frequently searched in academic and medical communities. Its mechanism of action, though still under investigation, is hypothesized to involve interference with cellular signaling pathways, a hot topic in cancer research and immunotherapy. These attributes make CAS No. 2229602-75-7 a subject of interest for both academic and industrial researchers seeking breakthroughs in next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of 4-amino-4-(4-(difluoromethoxy)phenyl)cyclohexan-1-ol involves multi-step organic transformations, including electrophilic aromatic substitution and reductive amination. These methods are widely discussed in forums and publications focused on green chemistry and sustainable synthesis, reflecting the industry's shift toward environmentally friendly practices. The compound's purity and yield are critical parameters, often optimized using advanced analytical techniques like HPLC and NMR spectroscopy.

In the context of AI-driven drug discovery, CAS No. 2229602-75-7 has been flagged in computational screenings for its favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This aligns with the increasing use of machine learning to identify promising compounds, a trend dominating scientific literature and conference discussions. The compound's logP and polar surface area values suggest good membrane permeability, a key factor in oral drug development.

As the pharmaceutical industry prioritizes targeted therapies and combination treatments, derivatives of 4-amino-4-(4-(difluoromethoxy)phenyl)cyclohexan-1-ol are being explored for synergistic effects with existing drugs. This approach resonates with current searches on drug repurposing and polypharmacology, addressing the need for cost-effective and rapid therapeutic solutions. The compound's scaffold also offers opportunities for structure-activity relationship (SAR) studies, a cornerstone of modern medicinal chemistry.

Regulatory and safety profiles of CAS No. 2229602-75-7 are under continuous evaluation, with preliminary data indicating low acute toxicity in standard assays. This is crucial for researchers querying compound safety and preclinical development guidelines. The compound's stability under various pH conditions and thermal stress is another area of investigation, particularly for formulators seeking lyophilized or nanoparticle-based delivery systems.

In conclusion, 4-amino-4-(4-(difluoromethoxy)phenyl)cyclohexan-1-ol represents a compelling case study at the intersection of medicinal chemistry, computational biology, and pharmaceutical innovation. Its relevance to trending topics like precision medicine, sustainable synthesis, and AI-augmented research ensures its prominence in scientific discourse. Further exploration of its pharmacological potential may unlock new avenues for treating complex diseases, making it a compound to watch in the coming years.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd